Cas no 63775-93-9 (Isocyclosporin D (9CI))

• Product Name: Isocyclosporin D (9CI)
• CAS No: 63775-93-9
• MF: C₆₃H₁₁₃N₁₁O₁₂
• MW: 1216.63783717155
• CID: 508143
• Update Time: 2025-04-19

Isocyclosporin D (9CI) Chemical and Physical Properties

Names and Identifiers

• Isocyclosporin D (9CI)
• LogP
• 6,9,18,24-tetratert-butyl-34-[(E)-hex-4-en-2-yl]-4,7,10,12,15,19,25,28-octamethyl-33-(methylamino)-3,21,30-tri(propan-2-yl)-1-oxa-4,7,10,13,16,19,22,25,28,31-decazacyclotetratriacontane-2,5,8,11,14,17
• Cyclo[Sar-N-methyl-L-Leu-L-Val-N-methyl-L-Leu-L-Ala-D-Ala-N-methyl-L-Leu-N-methyl-L-Leu-N-methyl-L-Val-[[(2S,3R,4R,6E)-3-hydroxy*-2-methylamino-4-methyl-6-octenoyl]-L-Val-]]

• Inchi： 1S/C63H113N11O12/c1-26-27-28-41(16)53-51(64-19)57(79)68-49(38(10)11)61(83)69(20)33-48(75)70(21)44(29-34(2)3)56(78)67-50(39(12)13)62(84)71(22)45(30-35(4)5)55(77)65-42(17)54(76)66-43(18)58(80)72(23)46(31-36(6)7)59(81)73(24)47(32-37(8)9)60(82)74(25)52(40(14)15)63(85)86-53/h26-27,34-47,49-53,64H,28-33H2,1-25H3,(H,65,77)(H,66,76)(H,67,78)(H,68,79)/b27-26+
• InChI Key： CLOAPNHOUOVLON-CYYJNZCTSA-N
• SMILES： CNC1C(=O)NC(C(C)C)C(=O)N(C)CC(=O)N(C)C(CC(C)C)C(=O)NC(C(C)C)C(=O)N(C)C(CC(C)C)C(=O)NC(C)C(=O)NC(C)C(=O)N(C)C(CC(C)C)C(=O)N(C)C(CC(C)C)C(=O)N(C)C(C(C)C)C(=O)OC1C(C/C=C/C)C

Computed Properties

• Exact Mass: 1215.85769

Experimental Properties

• PSA: 276.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides